Cas no 1558187-83-9 (4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine)

• Product Name: 4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine
• CAS No: 1558187-83-9
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 6294117
• PubChem ID: 83953257
• Update Time: 2025-05-20

4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine
• 1558187-83-9
• EN300-1935347

• Inchi： 1S/C12H18BrNO2/c1-8(14)4-5-9-6-10(13)12(16-3)11(7-9)15-2/h6-8H,4-5,14H2,1-3H3
• InChI Key： BPAQNLRFFZGVLK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCC(C)N)OC)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine

4-(3-Bromo-4,5-Dimethoxyphenyl)Butan-2-Amine: A Comprehensive Overview

4-(3-Bromo-4,5-Dimethoxyphenyl)Butan-2-Amine (CAS No. 1558187-83-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a butanamine backbone. The presence of the bromine atom and methoxy groups on the aromatic ring suggests potential applications in drug design and synthesis.

The aromatic ring in this compound is substituted with a bromine atom at the 3-position and methoxy groups at the 4 and 5 positions. This substitution pattern is known to influence the electronic properties of the molecule, making it a valuable substrate for further functionalization. The butanamine backbone, on the other hand, introduces an amine group at the 2-position, which can participate in various chemical reactions, including nucleophilic substitutions and condensations.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. For instance, bromine substitution can enhance the lipophilicity of a molecule, which is often desirable for improving drug bioavailability. Additionally, the methoxy groups on the aromatic ring can act as electron-donating groups, potentially modulating the reactivity of the molecule in biological systems.

The synthesis of 4-(3-Bromo-4,5-Dimethoxyphenyl)Butan-2-Amine involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired stereochemical outcome. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. For example, its structural features make it a potential candidate for modulating G-protein coupled receptors (GPCRs), which are key targets for numerous drugs. Furthermore, the presence of an amine group allows for easy modification to create libraries of related compounds for high-throughput screening.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-(3-Bromo-4,5-Dimethoxyphenyl)Butan-2-Amine with greater accuracy. These studies suggest that the compound may exhibit favorable absorption and distribution profiles, making it a promising lead compound for further development.

In conclusion, 4-(3-Bromo-4,5-Dimethoxyphenyl)Butan-2-Amine (CAS No. 1558187-83-9) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive target for researchers aiming to develop novel therapeutic agents.